Cas no 14610-49-2 (Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI))

Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI) structure
14610-49-2 structure
Product name:Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI)
CAS No:14610-49-2
MF:C22H32O3
MW:344.48768
CID:152238
PubChem ID:282516

Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-4-en-3-one,17-(acetyloxy)-7-methyl-, (7b,17b)- (9CI)
    • (7,10,13-trimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl) acetate
    • A,10
    • A,23(R),29-triol
    • A,23R)-4-(Hydroxymethyl)-7-methoxy-4,9,14-trimethyl-19-norcholesta-5,24-diene-3,23-diol
    • A,4
    • A,7
    • A,9
    • A-Methoxycucurbita-5,24-diene-3
    • balsaminol B
    • CHEMBL1078437
    • NSC136021
    • NSC-136021
    • SCHEMBL24102656
    • DTXSID50932761
    • 14610-49-2
    • 7-methyl-3-oxoandrost-4-en-17-yl acetate
    • Inchi: InChI=1S/C22H32O3/c1-13-11-15-12-16(24)7-9-21(15,3)18-8-10-22(4)17(20(13)18)5-6-19(22)25-14(2)23/h12-13,17-20H,5-11H2,1-4H3/t13?,17-,18-,19?,20-,21-,22-/m0/s1
    • InChI Key: SFECWQWNBHMGCT-PGHKZXKPSA-N
    • SMILES: CC(OC1CC[C@H]2[C@@H]3C(C)CC4=CC(CC[C@]4(C)[C@H]3CC[C@]12C)=O)=O

Computed Properties

  • Exact Mass: 344.23526
  • Monoisotopic Mass: 344.23514488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 4.1

Experimental Properties

  • PSA: 43.37
  • LogP: 4.69600

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